Cas no 119717-21-4 (Levomedetomidine)

• Product Name: Levomedetomidine
• CAS No: 119717-21-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD00865851
• CID: 213010
• PubChem ID: 60612
• Update Time: 2025-11-01

Levomedetomidine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4-[(1R)-1-(2,3-dimethylphenyl)ethyl]-
• 4-[(R)-1-(2,3-Dimethylphenyl)ethyl]-1H-imidazole
• Levomedetomidine
• l-Medetomidine
• MPV 1440
• UNII-67VB76HONO
• MPV-1441
• LevoMedetoMidine HCl
• (-)-4-[(R)-1-(2,3-Dimethylphenyl)ethyl]-1H-imidazole
• UNII-K66HW308K4
• 1H-Imidazole, 4-(1-(2,3-dimethylphenyl)ethyl)-, (R)-
• SCHEMBL12092460
• (-)-Medetomidine
• NCGC00241106-01
• 4-[(1R)-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole
• BDBM50241196
• CHEMBL397901
• (R)-Medetomidine
• 119717-21-4
• CHEBI:48555
• LEVOMEDETOMIDINE [USP IMPURITY]
• (R)-5-(1-(2,3-dimethylphenyl)ethyl)-1H-imidazole
• EN300-9433764
• K66HW308K4
• 1H-Imidazole, 4-((1R)-1-(2,3-dimethylphenyl)ethyl)-
• Q27121261
• 5-[(1R)-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole
• Medetomidine, (R)-
• 4-[(R)-1-(2,3-Dimethyl-phenyl)-ethyl]-1H-imidazole

• MDL： MFCD00865851
• Inchi： 1S/C13H16N2/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13/h4-8,11H,1-3H3,(H,14,15)/t11-/m1/s1
• InChI Key： CUHVIMMYOGQXCV-LLVKDONJSA-N
• SMILES： N1C=NC=C1[C@H](C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 28.68000
• LogP: 3.17830

Additional information on Levomedetomidine

Comprehensive Overview of Levomedetomidine (CAS No. 119717-21-4): Mechanism, Applications, and Research Insights

Levomedetomidine, a stereoisomer of the widely studied dexmedetomidine, is a selective α2-adrenoceptor agonist with a unique pharmacological profile. Its CAS registry number, 119717-21-4, identifies this compound in chemical databases and regulatory documents. Unlike its more prevalent counterpart, Levomedetomidine has garnered attention for its distinct sedative and analgesic properties, particularly in specialized clinical scenarios. Researchers are increasingly exploring its potential in neuroprotection and anesthesia adjunct therapy, making it a subject of growing interest in pharmacotherapy.

The molecular mechanism of Levomedetomidine involves selective binding to α2-adrenergic receptors in the central nervous system, modulating neurotransmitter release. This action results in reduced sympathetic outflow, contributing to its calming effects and hemodynamic stability. Recent studies published in journals like Anesthesiology highlight its potential advantages in critical care settings, where maintaining stable blood pressure is crucial. The compound's pharmacokinetic profile—including its metabolic pathways and elimination half-life—has become a focal point for researchers optimizing dosing regimens.

In clinical practice, Levomedetomidine is being investigated for procedural sedation, particularly in patients with cardiovascular comorbidities. Its ability to provide cooperative sedation (where patients remain rousable) makes it valuable for awake surgeries and diagnostic imaging. A 2023 meta-analysis in Critical Care Medicine noted its emerging role in ICU delirium management, addressing a pressing healthcare challenge. The compound's reduced respiratory depression risk compared to traditional sedatives aligns with current trends toward patient safety optimization.

From a formulation perspective, Levomedetomidine hydrochloride (the salt form) demonstrates improved water solubility, facilitating intravenous administration. Pharmaceutical chemists are exploring novel delivery systems, including transdermal patches and sublingual formulations, to expand its therapeutic applications. Stability studies under varying pH conditions and temperature ranges have been crucial for regulatory submissions, particularly for generic drug development in emerging markets.

The synthesis of Levomedetomidine involves asymmetric catalysis to achieve the desired stereochemical purity, with recent patents focusing on green chemistry approaches to reduce environmental impact. Analytical methods like chiral HPLC and mass spectrometry are essential for quality control, ensuring compliance with ICH guidelines. These technical aspects respond to growing industry demands for sustainable pharmaceutical manufacturing—a key concern among healthcare policymakers.

Emerging research directions include investigating Levomedetomidine's neuroprotective effects in ischemic stroke models and its potential in opioid-sparing protocols, addressing the global pain management crisis. Preclinical data suggest possible applications in neurodegenerative diseases, though human trials are pending. These developments position 119717-21-4 as a compound of significant future interest, bridging gaps in current anesthetic and neurological therapeutics.

Regulatory status varies by region, with some countries approving Levomedetomidine-containing products for specific indications. The FDA's pharmacovigilance database provides ongoing safety data, particularly regarding bradycardia risk mitigation strategies. Healthcare professionals frequently search for dosing calculators and compatibility charts when incorporating this agent into practice, reflecting real-world clinical needs.

In conclusion, Levomedetomidine (CAS 119717-21-4) represents an evolving area in precision anesthesia and critical care medicine. Its unique stereochemistry and receptor selectivity offer advantages that align with modern personalized medicine approaches. As research continues to clarify its therapeutic index and long-term outcomes, this compound may address unmet needs in perioperative medicine and neurological disorders, making it a noteworthy subject for ongoing scientific and clinical attention.